![molecular formula C8H6BrN B105621 3-(Bromomethyl)benzonitrile CAS No. 28188-41-2](/img/structure/B105621.png)
3-(Bromomethyl)benzonitrile
Overview
Description
3-(Bromomethyl)benzonitrile, also known as 3-bromomethylbenzonitrile, is a chemical compound belonging to the class of nitriles. It is a colorless, volatile liquid with a pungent odor and a molecular formula of C7H5BrN. The compound is widely used in the synthesis of a variety of organic compounds, as well as in the study of its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Refinement
- 3-(Bromomethyl)benzonitrile is utilized in the synthesis of various chemical compounds. For instance, a study focused on synthesizing 4-bromomethyl-benzonitrile, a related compound, through photochemical bromination. The process involved optimal reaction conditions, including temperature control and solvent selection, to achieve high purity and yield (Teng Jun-jiang, 2008).
Environmental and Microbial Degradation Studies
- Research has been conducted on the environmental fate and microbial degradation of benzonitrile herbicides, such as dichlobenil, bromoxynil, and ioxynil. These studies emphasize the importance of understanding the persistence of these chemicals in the environment and the role of microbial organisms in their degradation (M. Holtze et al., 2008).
Applications in Solar Cell Technology
- Benzonitrile-based electrolytes have been shown to significantly enhance the performance and stability of Dye-Sensitized Solar Cells (DSSCs). Studies reveal that using benzonitrile as an electrolyte solvent contributes to the long-term stability and efficiency of these cells, marking an important step in the development of cost-effective and durable solar cell technologies (A. Latini et al., 2014).
Chemical Structure and Properties
- The crystal structure of o-(bromomethyl)benzonitrile, a closely related compound, was analyzed to understand its molecular arrangement and bonding characteristics. Such studies provide valuable insights into the physical properties and potential applications of these compounds (D. Sinha, A. Dutta, 1979).
Investigation into Chemical Reactions
- Research has been done on the reactivity and potential chemical reactions involving benzonitrile compounds. For example, a study explored the reaction of 2-(bromomethyl)benzonitrile with other chemical agents, leading to the synthesis of new compounds with varied applications (A. Kysil et al., 2008).
Safety and Hazards
This compound is classified as a skin corrosive and can cause severe skin burns and eye damage . It is toxic if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gear .
Mechanism of Action
Target of Action
It’s known that bromomethyl compounds often act as alkylating agents, reacting with nucleophilic sites in biological molecules .
Mode of Action
3-(Bromomethyl)benzonitrile is a brominated compound, and bromine is a good leaving group. This means that the bromine atom can be easily replaced by other groups or atoms in a chemical reaction . In the presence of a nucleophile, such as the oxygen atom in a water molecule or the nitrogen atom in an amine, the bromine atom in this compound can be replaced, leading to the formation of a new chemical bond .
Biochemical Pathways
Bromomethyl compounds can potentially interfere with various biochemical pathways due to their reactivity with nucleophilic sites in biological molecules .
Pharmacokinetics
Like other small organic molecules, it is likely to be absorbed in the gastrointestinal tract if ingested, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted in urine and feces .
Result of Action
Due to its reactivity, it could potentially cause modifications to biological molecules, leading to changes in their function .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its reactivity might be affected by the pH of the environment, as different pH levels can affect the nucleophilicity of biological molecules . Furthermore, temperature and the presence of other chemicals can also influence its stability and reactivity .
properties
IUPAC Name |
3-(bromomethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVKOOKPNCVYHNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C#N)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8067363 | |
Record name | Benzonitrile, 3-(bromomethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8067363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28188-41-2 | |
Record name | 3-Cyanobenzyl bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28188-41-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzonitrile, 3-(bromomethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028188412 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Cyanobenzyl bromide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108298 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzonitrile, 3-(bromomethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzonitrile, 3-(bromomethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8067363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α-bromo-m-toluonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.431 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 3-(Bromomethyl)benzonitrile in chemical synthesis?
A1: this compound serves as a versatile building block in organic synthesis due to its reactive bromomethyl group. It readily participates in nucleophilic substitution reactions, enabling the introduction of the 3-cyanobenzyl group into various molecules. This is exemplified by its use in synthesizing:
- Oxadiazole-based ligands: Researchers have employed this compound to create semi-rigid, symmetric double-armed oxadiazole bridging ligands. These ligands have shown potential in coordination chemistry, specifically in forming discrete and polymeric complexes with silver(I) salts. []
- Benzimidazolium salts: Reaction of this compound with N-(alkyl)benzimidazoliums yields meta-cyanobenzyl-substituted benzimidazolium salts. These salts exhibit potential as inhibitors of α-glycosidase and carbonic anhydrase, suggesting possible applications in treating related diseases. []
- Naphthyl derivatives: The compound has been utilized in synthesizing a novel compound, 3,3′-{1,1′-Methylenebis[naphthalene-2,1-diylbis(oxymethylene)]}dibenzonitrile. This synthesis involved reacting this compound with 1,1′-methylenedinaphthalen-2-ol. []
Q2: Are there any studies exploring the structure-activity relationship (SAR) of compounds derived from this compound?
A2: Yes, research on cinnamyl derivatives as potential Factor Xa (FXa) inhibitors provides insights into SAR. While not directly derived from this compound, the research highlights how modifying linker chains and substituents on the benzamidine moiety (structurally similar to the 3-cyanobenzyl group) impacts FXa inhibitory activity, selectivity, and oral bioavailability. [] This suggests that modifications to the 3-cyanobenzyl group in other derivatives could similarly influence their biological activity.
Q3: Is there any information available regarding the analytical methods used to characterize this compound and its derivatives?
A3: The provided research papers primarily utilize standard spectroscopic techniques for characterization. These include:
- Nuclear Magnetic Resonance (NMR) spectroscopy (1H NMR and 13C NMR): This technique provides information about the structure and purity of the synthesized compounds. [, ]
- Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify characteristic functional groups present in the molecules. []
- Elemental Analysis: This technique confirms the elemental composition of the synthesized compounds, supporting their proposed structures. [, ]
- Single-crystal X-ray diffraction: This method was employed to determine the molecular and crystal structures of specific benzimidazolium salt derivatives of this compound. []
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